Cas no 154928-41-3 (1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol)

• Product Name: 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol
• CAS No: 154928-41-3
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5579577
• Update Time: 2025-06-08

1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-amino-3-[bis(4-methoxyphenyl)phenylmethoxy]-
• 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol
• 2-amino-3-(bis(4-methoxyphenyl)(phenyl)methoxy)propan-1-ol

• Inchi： 1S/C24H27NO4/c1-27-22-12-8-19(9-13-22)24(29-17-21(25)16-26,18-6-4-3-5-7-18)20-10-14-23(28-2)15-11-20/h3-15,21,26H,16-17,25H2,1-2H3
• InChI Key： NSESDOQTZQNHLZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OCC(N)CO

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Melting Point: >129°C (dec.)
• Boiling Point: 592.6±50.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 12.48±0.10(Predicted)

1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol Security Information

• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol

Recent Advances in the Application of 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol (CAS: 154928-41-3) in Chemical Biology and Pharmaceutical Research

The compound 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol (CAS: 154928-41-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in oligonucleotide synthesis and drug development. This protected amino alcohol derivative serves as a crucial building block in the synthesis of modified nucleic acids, particularly in the construction of antisense oligonucleotides and small interfering RNAs (siRNAs). Recent studies have demonstrated its importance in developing novel therapeutic agents targeting genetic disorders and viral infections.

A 2023 study published in Nucleic Acids Research highlighted the compound's role in improving the stability and delivery efficiency of therapeutic oligonucleotides. Researchers utilized 154928-41-3 as a key intermediate in developing phosphoramidite monomers for solid-phase oligonucleotide synthesis. The dimethoxytrityl (DMT) protecting group was found to significantly enhance the solubility of intermediate compounds during synthesis, while the amino alcohol moiety facilitated subsequent conjugation with targeting ligands. This advancement has led to improved pharmacokinetic properties of the resulting oligonucleotide therapeutics.

In the field of antiviral drug development, a recent patent application (WO2023051234) disclosed novel uses of 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol in constructing modified nucleoside analogs. The compound's structural features enable the introduction of various functional groups at specific positions, allowing researchers to fine-tune the biological activity of antiviral candidates. Particularly noteworthy is its application in developing broad-spectrum inhibitors against RNA viruses, including SARS-CoV-2 variants and influenza strains.

Recent synthetic methodology developments have also focused on optimizing the production of 154928-41-3. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases overall yield while reducing environmental impact. The new protocol employs greener solvents and catalytic systems, addressing sustainability concerns in pharmaceutical manufacturing. These process improvements are particularly significant given the growing demand for this intermediate in large-scale oligonucleotide production.

The compound's application has expanded beyond nucleic acid therapeutics into targeted drug delivery systems. A 2023 study in Advanced Drug Delivery Reports demonstrated its utility in constructing pH-sensitive linkers for antibody-drug conjugates (ADCs). The amino alcohol functionality serves as an attachment point for various payloads, while the DMT group can be strategically removed to control drug release kinetics. This approach has shown promise in improving the therapeutic index of anticancer ADCs currently in clinical development.

Looking forward, researchers anticipate increased utilization of 1-O-(4,4'-Dimethoxytrityl)-2-aminopropan-3-ol in emerging areas such as RNA-based vaccines and gene editing technologies. Its chemical versatility and well-established synthetic protocols position it as a valuable tool for developing next-generation biopharmaceuticals. However, challenges remain in further optimizing its derivatization methods and exploring novel applications in precision medicine approaches.